(Z)-N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide

• IUPAC Name: N'-hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide
• InChI: InChI=1S/C11H16N4O/c12-10(14-16)9-5-4-6-13-11(9)15-7-2-1-3-8-15/h4-6,16H,1-3,7-8H2,(H2,12,14)
• InChI Key: JZHHKLUPBPYXRR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=N2)C(=NO)N
• Isomeric SMILES: C1CCN(CC1)C2=C(C=CC=N2)/C(=N/O)/N
• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol

Description

“(Z)-N’-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide”, also known as Compound A, is a novel small molecule. It has a molecular formula of C11H16N4O and a molecular weight of 220.276.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring attached to a piperidine ring via a carboximidamide group. The exact spatial configuration can be determined using techniques like X-ray crystallography, NMR, etc.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis Methods

• A novel method for synthesizing compounds related to (Z)-N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide has been proposed, which involves catalytic hydrogenation and is crucial for producing large quantities for medicinal purposes (Smaliy et al., 2011).
• The synthesis of 2,6-disubstituted and 2,2,6-trisubstituted piperidines from serine leads to the creation of compounds with a substituted piperidine subunit, illustrating the versatility of this compound in the synthesis of various amines (Acharya & Clive, 2010).

Chemical Properties and Applications

• The compound's derivatives, particularly those linked with the pyrimidine moiety, have shown significant effects in reducing pathological effects on blood glucose, liver function, and kidney function, hinting at their potential use as therapeutic agents (Moustafa et al., 2021).
• Its ligands based on a 2,6-di(pyrimidin-4-yl)pyridine scaffold can form complexes with Zn(II) and Cu(II), suggesting applications in coordination chemistry and possibly in catalysis or materials science (Folmer-Andersen et al., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.